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An In-depth Technical Guide to the Thermochemical Properties of Barium Bromide Dihydrate
(BaBr2z:2H20)

Abstract

This technical guide provides a comprehensive overview of the essential thermochemical data
for barium bromide dihydrate (BaBrz:2H20). Intended for researchers, chemists, and
materials scientists, this document synthesizes key thermodynamic parameters, including the
standard enthalpy of formation, standard Gibbs free energy of formation, and standard molar
entropy. Furthermore, it outlines a rigorous, field-proven experimental workflow for determining
the thermochemical properties of hydrated salts utilizing Simultaneous Thermogravimetric
Analysis and Differential Scanning Calorimetry (TGA/DSC). The causality behind experimental
design, protocol validation, and data interpretation is emphasized throughout, reflecting the
best practices of a senior application scientist.

Physicochemical Properties and Synthesis

Barium bromide dihydrate is a white, crystalline solid that is highly soluble in water.[1][2] It is
the hydrated form of barium bromide, crystallizing from an aqueous solution as BaBrz2:2H20.[3]
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[4][5] Upon heating, it loses its two molecules of water to yield the anhydrous salt.[3][6] This
dehydration process is a central aspect of its thermal behavior.

The synthesis of barium bromide typically involves the reaction of barium carbonate (BaCOs) or
barium sulfide (BaS) with hydrobromic acid (HBr).[3][5] The subsequent crystallization from the
agueous solution yields the dihydrate form.[4][5]

Table 1: Key Physicochemical Properties of Barium Bromide Dihydrate

Property Value Source(s)
Chemical Formula BaBr2-2H20 [4]
Molecular Weight 333.166 g/mol [4107]
Appearance White crystalline solid [41[8]
Density 3.58 g/cm?3 [31[6]
) Loses water of crystallization
Dehydration Temp. [31[6]
at ~120 °C

) ) 75 °C (decomposes); 857 °C
Melting Point [11[4]
(anhydrous form)

Core Thermochemical Data

The thermochemical data for a compound are fundamental to understanding its stability,
reactivity, and energy content. These values are critical for predicting the feasibility and
energetics of chemical reactions involving the substance. The standard state for these values is
defined at 25 °C (298.15 K) and 100 kPa.

Table 2: Standard Thermochemical Properties of BaBrz:2H20 (at 298.15 K)
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Thermodynami

. Symbol Value Unit Source(s)
¢ Quantity
Standard
Enthalpy of AfH° -1366.1 kJ-mol—1 [9][10]
Formation

Standard Gibbs
Free Energy of AfG° -1230.4 kJ-mol—1 [9][10]

Formation

Standard Molar
S° 226 J-K~1.mol-1 [9][10]
Entropy

The standard enthalpy of formation (AfH®) represents the change in enthalpy when one mole of
the compound is formed from its constituent elements in their standard states. The negative
value indicates that the formation of barium bromide dihydrate is an exothermic process.[11]
The standard Gibbs free energy of formation (AfG°) is the ultimate indicator of thermodynamic
stability under standard conditions; its large negative value signifies that the formation of the
compound is spontaneous. Standard molar entropy (S°) is a measure of the molecular disorder
or randomness of the compound.

For comparison, the standard enthalpy of formation and standard molar entropy for anhydrous
barium bromide (BaBr2) solid are -757.7 kJ-mol~* and 148.5 J-K~1-mol~1, respectively,
according to the NIST-JANAF Thermochemical Tables.[12] The significant difference in
enthalpy highlights the energetic contribution of the water of hydration to the crystal lattice.

Experimental Determination of Thermochemical
Properties

The characterization of hydrated salts is effectively accomplished using thermal analysis
techniques.[13][14][15] Specifically, Simultaneous Thermogravimetric Analysis (TGA) and
Differential Scanning Calorimetry (DSC) provide a robust, self-validating system for quantifying
water content and the energetics of dehydration.[13][14]

Principle of TGA/DSC
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e Thermogravimetric Analysis (TGA): This technique measures the change in mass of a
sample as a function of temperature or time in a controlled atmosphere.[13] For a hydrated
salt, TGA is used to precisely determine the mass loss corresponding to the release of water
molecules, allowing for the stoichiometric determination of the hydrate's formula.[15]

« Differential Scanning Calorimetry (DSC): DSC measures the difference in heat flow between
a sample and a reference material as a function of temperature.[16] This allows for the
guantification of enthalpy changes (AH) associated with thermal events like melting,
crystallization, and, critically for this topic, dehydration. The process can be either
endothermic (heat absorbed) or exothermic (heat released).[11][17]

Experimental Workflow for Thermal Analysis

The following diagram illustrates a comprehensive workflow for the thermochemical analysis of
barium bromide dihydrate. This process ensures data integrity from sample preparation
through to final analysis.
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Phase 1: Preparation & Calibration

Sample Acquisition
(BaBr2:2H20)

Ensure homogeneity

Sample Preparation
(Grind to fine powder, ~5-10 mg)

Instrument Calibration
(TGA: Mass standards)
(DSC: Indium standard for Temp/Enthalpy)

System Ready

Phase 2: TGA/DSC Experiment

v Set Experimental Parameters
Load Sample into Crucible (Temp range: 25-300°C) Execute Simultaneous
(Alumina or Platinum) (Heating rate: 10°C/min) TGA/DSC Scan

(Atmosphere: Inert N2 gas)

Data Acquisition

Phase 3: Data Anal;sis & Interpretation

Obtain Raw Data Curves
(Mass vs. Temp)
(Heat Flow vs. Temp)

‘oo

TGA Curve Analysis DSC Curve Analysis
(Determine % Mass Loss) (Integrate peak area for AH)

' '

Final Report
(Stoichiometry, Enthalpy of Dehydration)
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Caption: Linking TGA/DSC data to thermochemical properties.

Discussion and Applications

The thermochemical data of barium bromide dihydrate are essential for its practical
application. The enthalpy of dehydration, which can be determined experimentally as
described, dictates the energy input required to produce the anhydrous form. Anhydrous
barium bromide is a precursor for other chemicals and is used in the preparation of some
phosphors. [8]Historically, barium bromide was famously used by Marie Curie in the fractional
crystallization process to purify radium, a process that relies on subtle differences in solubility
and crystal properties. [3]Understanding the thermal stability and dehydration kinetics is critical
for storage and handling, as the anhydrous form is hygroscopic and will absorb atmospheric
moisture. [1]

Conclusion

This guide has consolidated the core thermochemical data for barium bromide dihydrate and
presented a rigorous, scientifically grounded methodology for its experimental determination.
The standard enthalpy of formation (-1366.1 kJ-mol~1) and Gibbs free energy of formation
(-1230.4 kJ-mol~1) confirm its status as a thermodynamically stable compound. The detailed
TGA/DSC protocol provides researchers with a validated workflow to characterize this and
other hydrated salts, ensuring the generation of high-quality, trustworthy data essential for
advanced research and development.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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